Cas no 2097068-72-7 (1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea)

1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea is a specialized urea derivative featuring two 1-benzyl-4-trifluoromethyl-piperidin-4-yl moieties. This compound is of interest in medicinal chemistry and drug discovery due to its structural complexity, which incorporates both trifluoromethyl and benzyl groups—functional motifs known to influence pharmacokinetic properties. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the piperidine scaffold contributes to conformational rigidity. Such characteristics make it a potential candidate for research targeting enzyme inhibition or receptor modulation. Its synthesis and applications are primarily explored in academic and pharmaceutical settings for developing biologically active molecules.

1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea structure

2097068-72-7 structure

Product Name:1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea

CAS No:2097068-72-7

MF:C₂₇H₃₂F₆N₄O

MW:542.559607505798

MDL:MFCD30344698

CID:4778067

Update Time:2025-10-14

1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea Chemical and Physical Properties

Names and Identifiers

- 1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea
- SB35327
- 1,3-Bis(1-benzyl-4-(trifluoromethyl)piperidin-4-yl)urea
- 1,3-Bis-(1-benzyl-4-(trifluoromethyl)piperidin-4-yl)-urea
- MDL： MFCD30344698
- Inchi： 1S/C27H32F6N4O/c28-26(29,30)24(11-15-36(16-12-24)19-21-7-3-1-4-8-21)34-23(38)35-25(27(31,32)33)13-17-37(18-14-25)20-22-9-5-2-6-10-22/h1-10H,11-20H2,(H2,34,35,38)
- InChI Key： VBXXDWFHDJQUKC-UHFFFAOYSA-N
- SMILES： FC(C1(CCN(CC2C=CC=CC=2)CC1)NC(NC1(C(F)(F)F)CCN(CC2C=CC=CC=2)CC1)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 38
Rotatable Bond Count: 6
Complexity: 699
XLogP3: 5.4
Topological Polar Surface Area: 47.6

1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1197-1g	1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea	2097068-72-7	95%	1g	15943.2CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1197-5g	1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea	2097068-72-7	95%	5g	41384.47CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1197-500mg	1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea	2097068-72-7	95%	500mg	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1197-250mg	1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea	2097068-72-7	95%	250mg	4655.75CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1197-100mg	1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea	2097068-72-7	95%	100mg	2756.14CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1197-50mg	1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea	2097068-72-7	95%	50mg	1797.85CNY	2021-05-08
eNovation Chemicals LLC	D969938-100mg	1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea	2097068-72-7	95%	100mg	$370	2024-07-28
eNovation Chemicals LLC	D969938-250mg	1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea	2097068-72-7	95%	250mg	$610	2024-07-28
eNovation Chemicals LLC	D969938-500mg	1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea	2097068-72-7	95%	500mg	$1115	2024-07-28
eNovation Chemicals LLC	D969938-1g	1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea	2097068-72-7	95%	1g	$2105	2024-07-28